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Cat. No.: B2660558
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Content Type: Technical Whitepaper | Subject: Lipidic Amino Acid (LAA) Engineering
Synonyms: L-a-Aminomyristic Acid (Amy), C14-a-Amino Acid

Executive Summary: The Strategic Advantage of
Internal Lipidation

(S)-2-Aminotetradecanoic acid represents a critical tool in the "Lipidic Amino Acid" (LAA)
class of non-proteinogenic residues. Unlike traditional peptide lipidation—which typically
involves acylation at the N-terminus or lysine side chains—(S)-2-Aminotetradecanoic acid
allows for internal lipidation directly within the peptide backbone.

This structural distinction is pivotal for drug development. By integrating a C14 (myristyl)
hydrophobic chain at the

-carbon, researchers can precisely modulate the amphiphilicity of a peptide without disrupting
the hydrogen-bonding network required for secondary structure formation (e.g.,
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-helices or

-sheets). This guide explores the physicochemical impact of this residue on lipopeptide
architecture, membrane kinetics, and synthetic protocols.

Molecular Architecture & Physicochemical
Properties[1][2][3][4]
Structural Definition

(S)-2-Aminotetradecanoic acid is the

-amino analog of myristic acid.

o Stereochemistry: The (S)-configuration corresponds to the natural L-amino acid
stereochemistry, ensuring compatibility with chiral enzymatic recognition and standard
secondary structures (e.g., right-handed

-helices).

» Side Chain: Alinear 12-carbon alkyl tail (total 14 carbons including backbone) extends from
the

-carbon.
» Hydrophobicity: High
value, driving strong partitioning into lipid bilayers.

Comparison with Canonical Residues

It functions structurally as a "Super-Leucine." While Leucine has a short isobutyl side chain,
(S)-2-Aminotetradecanoic acid presents a myristyl chain. Crucially, because it retains the

-amino and
-carboxyl groups, it maintains the

(helix) or inter-strand (
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-sheet) hydrogen bonding potential, which is often lost when lipids are attached via amide
bonds to side chains.

Fig 1. Structural evolution from Leucine to C14-LAA, enabling internal lipidation.
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Click to download full resolution via product page

Impact on Lipopeptide Structure & Function[5][6]
Membrane Anchoring & The "Snorkel" Effect

When incorporated into a peptide, the C14 side chain inserts deeply into the hydrophobic core
of the cell membrane. However, the polar peptide backbone remains at the interface. This
creates a "snorkeling" conformation where the alkyl tail is buried, but the

-amino/acid backbone "snorkels" to the water-lipid interface to satisfy hydrogen bonding
potential.

o Result: High-affinity membrane binding (

reduction).

o Application: Antimicrobial Peptides (AMPs).[1][2][3] Replacing Leucine with (S)-2-
Aminotetradecanoic acid in peptides like Gramicidin S significantly lowers the
concentration required to disrupt lipid bilayers (Minimum Inhibitory Concentration, MIC).

Secondary Structure Stabilization

Unlike N-terminal fatty acid attachment, which creates a flexible "tail," the C14-LAA is rigidified
by the peptide backbone.

e In
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-sheets: The long alkyl chains can interdigitate between sheets, creating a "zipper" effect that
stabilizes supramolecular assemblies (e.g., nanofibers).

e In

-helices: If placed on the hydrophobic face of an amphipathic helix, it anchors the helix into
the membrane, preventing proteolytic degradation by burying the cleavage sites.

Case Study: Gramicidin S Engineering

A pivotal study demonstrating the utility of this residue involves Gramicidin S (GS), a cyclic
decapeptide antibiotic.[2][3]

e Native Structure: Cyclic

-sheet stabilized by Type II
-turns.

» Modification: Substitution of Leucine residues with L-
-aminomyristic acid (Amy).

e Outcome:
o Conformation: The modified peptide ([Amy]

GS) retained the native
-sheet structure (confirmed by CD spectroscopy).

o Activity: The analog exhibited enhanced membrane disruption capabilities below the
phase transition temperature of lipids, effectively destabilizing rigid membranes that are
typically resistant to native GS.
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1. Aqueous Phase
Peptide adopts amphipathic structure Fig 2. Kinetic pathway of C14-LAA modified lipopeptides inducing membrane lysis.
(C14 tails clustered to minimize water contact)

lElectrostatic Attraction

2. Membrane Partitioning
C14 side chain inserts into Lipid Bilayer

(Hydrophobic Effect)

Insertion & Folding

3. Structural Locking
Peptide backbone 'snorkels' to interface
Secondary structure stabilized by membrane environment

Critical Threshold Reached

4. Membrane Disruption

Formation of pores or micellarization
(Cell Lysis)

Click to download full resolution via product page

Experimental Protocols: Synthesis & Incorporation

Incorporating (S)-2-Aminotetradecanoic acid requires modified Solid-Phase Peptide
Synthesis (SPPS) protocols due to its hydrophobicity and steric bulk.

Reagents

 Building Block: Fmoc-(S)-2-aminotetradecanoic acid (Fmoc-Amy-OH).

e Coupling Reagents: HATU/HOAt (preferred over HBTU due to faster kinetics for sterically
hindered amino acids).

e Resin: Rink Amide (for amides) or Wang Resin (for acids).[4] Low loading (0.2—0.4 mmol/g)
is recommended to prevent aggregation.

Step-by-Step Synthesis Workflow
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Step Parameter Critical Note
The growing lipopeptide chain
1. Swelling DCM/DMF (1:1) may aggregate; DCM helps

solvate hydrophobic segments.

2. Deprotection

20% Piperidine + 0.1M HOBt

HOBt prevents aspartimide
formation and helps disrupt

aggregation.

3. Activation

Fmoc-Amy-OH (3 eq), HATU
(2.9 eq), DIEA (6 eq)

Pre-activate for 30 sec before

adding to resin.

4. Coupling

2 hours - Double Coupling

Mandatory: Perform double
coupling for this residue to

ensure >99% vyield.

5. Capping

Acetic Anhydride/Pyridine

Cap unreacted amines
immediately to prevent

deletion sequences.

6. Cleavage

TFA/TIS/H20 (95:2.5:2.5)

Avoid using bulk hydrophobic
scavengers if possible; the
lipid tail is stable to TFA.

Quality Control (QC)

e HPLC: Use C4 or C8 columns (instead of standard C18) and a gradient starting at 50%

Acetonitrile, as the peptide will be extremely hydrophobic.

e Mass Spec: Electrospray lonization (ESI) is preferred. Expect a mass shift of +196 Da
relative to a Glycine residue (C14H27NO vs C2H5NO).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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